Cas no 746594-44-5 (2-Amino-2-2-(4-nonylphenyl)ethyl-1,3-propanediol)

• Product Name: 2-Amino-2-2-(4-nonylphenyl)ethyl-1,3-propanediol
• CAS No: 746594-44-5
• MF: C₂₀H₃₅NO₂
• MW: 321.497406244278
• CID: 540706
• PubChem ID: 10808283
• Update Time: 2025-10-28

2-Amino-2-2-(4-nonylphenyl)ethyl-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-amino-2-[2-(4-nonylphenyl)ethyl]-
• 2-amino-2-[2-(4-nonylphenyl)ethyl]propane-1,3-diol
• 2-amino-2-(4-nonylphenethyl)propane-1,3-diol
• CS-0166360
• 2-Amino-2-(2-(4-nonylphenyl)ethyl)-1,3-propanediol
• 746594-44-5
• SCHEMBL1372656
• 2-amino-2-(4-nonylphenethyl)propane-1,3-diol (Fingolimod Impurity
• UNII-A5N3SI7GZ1
• A5N3SI7GZ1
• FINGOLIMOD NONYL HOMOLOG [USP IMPURITY]
• 2-amino-2-[2-(4-nonylphenyl)ethyl]-1,3-propanediol
• Fingolimod nonyl homolog
• CHEMBL169107
• 1,3-Propanediol, 2-amino-2-(2-(4-nonylphenyl)ethyl)-
• Fingolimod nonyl homolog [USP]
• FINGOLIMOD HYDROCHLORIDE IMPURITY C [EP IMPURITY]
• Des(octyl)nonyl fingolimod
• DTXSID30445228
• 2-Amino-2-2-(4-nonylphenyl)ethyl-1,3-propanediol

• Inchi： 1S/C20H35NO2/c1-2-3-4-5-6-7-8-9-18-10-12-19(13-11-18)14-15-20(21,16-22)17-23/h10-13,22-23H,2-9,14-17,21H2,1H3
• InChI Key： ZHIYCKDBZCXAQL-UHFFFAOYSA-N
• SMILES： OCC(CO)(CCC1C=CC(=CC=1)CCCCCCCCC)N

Computed Properties

• Exact Mass: 321.26695
• Monoisotopic Mass: 321.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines